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Ametoctradin Consumer Risk Assessment Data

The following table summarizes the key quantitative data from the European Food Safety Authority's

(EFSA) assessment for setting maximum residue levels (MRLs) in herbs and edible flowers [1].

Assessment
Parameter

Value Context and Explanation

Acceptable Daily
Intake (ADI)

10 mg/kg

body weight
per day

The amount that can be consumed daily over a lifetime

without appreciable health risk [1].

Theoretical
Maximum Daily
Intake (TMDI)

0.14% of the
ADI

Calculation for the group "FR toddler" (French toddler). The
TMDI is the estimated maximum possible daily intake, based

on the highest residue levels and high food consumption [1].

Risk Conclusion Unlikely to

present a risk

EFSA concluded that the intake of residues from the reported

use is unlikely to pose a risk to consumer health, as the total
TMDI accounted for only a very small fraction of the ADI [1].
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The risk assessment values are derived from a comprehensive regulatory process. Here is the methodology

behind the data:

Toxicological Data: The ADI for ametoctradin was established during the peer review under EU
pesticide regulations. The available toxicological studies were deemed sufficient to derive this value

[1].
Residue Data and TMDI Calculation: The MRL proposal of 20 mg/kg for herbs was based on

residue trials data extrapolated from open leaf lettuces. The TMDI was then calculated using the
EFSA Pesticide Residues Intake Model (PRIMo), which uses the proposed MRLs and food

consumption data to estimate chronic (long-term) consumer exposure [1].
Mechanism of Action: While not part of the consumer risk assessment, research indicates that

ametoctradin is a potent Qo site inhibitor of the mitochondrial respiration complex III (cytochrome
bc1 complex). This mechanism disrupts cellular energy production in target oomycete pathogens [2]

[3].

Risk Assessment Workflow

The diagram below summarizes the logical workflow of the pesticide consumer risk assessment process

conducted by authorities like EFSA, which underlies the data for ametoctradin.
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Important Limitations and Notes

No Acute Reference Dose (ARfD): The EFSA assessment concluded that setting an ARfD (a
measure for short-term, high-dose exposure) was not necessary for ametoctradin, and thus a short-

term consumer risk assessment was not performed [1].
Data for Direct Comparisons Not Found: The search results did not contain structured,

comparative experimental data for other specific fungicides. Therefore, creating a comparison guide
with other alternatives is not feasible based on the current information.

Focus on Consumer Risk: The provided data pertains to dietary risk for consumers. It does not
cover other risk areas like occupational exposure or environmental toxicity, which are part of a full

pesticide safety evaluation [4].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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